741-58-2

Bensulide

In Stock

• CAS RN:
• 741-58-2

• Formula:
• C14H24NO4PS3

• InChI:
• InChI=1S/C14H24NO4PS3/c1-12(2)18-20(21,19-13(3)4)22-11-10-15-23(16,17)14-8-6-5-7-9-14/h5-9,12-13,15H,10-11H2,1-4H3

• InChIKey:
• BWPYBAJTDILQPY-UHFFFAOYSA-N

• Bensulide is one of the few herbicides from the organophosphate group used for control of weeds that threaten numerous crops.

2-{[3-(3-chlorophenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}benzoic acid

In Stock

• CAS RN:
• 5741-58-2

• Formula:
• C17H10ClNO3S2

• InChI:
• InChI=1S/C17H10ClNO3S2/c18-11-5-3-6-12(9-11)19-15(20)14(24-17(19)23)8-10-4-1-2-7-13(10)16(21)22/h1-9H,(H,21,22)/b14-8+

• InChIKey:
• WIOGQBMJQWKHED-RIYZIHGNSA-N

• 2-{[3-(3-chlorophenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}benzoic acid is a useful research compound. Its molecular formula is C17H10ClNO3S2 and its molecular weight is 375.9 g/mol. The purity is usually 95%.

1-[(2R,4S,5R)-4-[Tert-butyl(dimethyl)silyl]oxy-5-(1,3-diphenylimidazolidin-2-yl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione

• CAS RN:
• 149741-58-2

• Formula:
• C30H40N4O4Si

• InChI:
• InChI=1S/C30H40N4O4Si/c1-21-20-34(29(36)31-27(21)35)25-19-24(38-39(5,6)30(2,3)4)26(37-25)28-32(22-13-9-7-10-14-22)17-18-33(28)23-15-11-8-12-16-23/h7-16,20,24-26,28H,17-19H2,1-6H3,(H,31,35,36)/t24-,25+,26-/m0/s1

• InChIKey:
• BXGVFHNVIRIZML-NXCFDTQHSA-N

• 1-[(2R,4S,5R)-4-[Tert-butyl(dimethyl)silyl]oxy-5-(1,3-diphenylimidazolidin-2-yl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione, also known as 1-[(2R,4S,5R)-4-[Tert-butyl(dimethyl)silyl]oxy-5-(1,3-diphenylimidazolidin-2-yl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione, is a useful research compound. Its molecular formula is C30H40N4O4Si and its molecular weight is 548.7 g/mol. The purity is usually 95%.

Methyl 1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidine-4-carboxylate

Usually In Stock

• CAS RN:
• 2361741-58-2

• Formula:
• C16H24N2O4

• InChI:
• InChI=1S/C16H24N2O4/c1-3-14(19)17-8-4-12(5-9-17)15(20)18-10-6-13(7-11-18)16(21)22-2/h3,12-13H,1,4-11H2,2H3

• InChIKey:
• LKTJQKCDESVDHL-UHFFFAOYSA-N

• Methyl 1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C16H24N2O4 and its molecular weight is 308.378. The purity is usually 95%.

4-[(4Z)-4-[[2-(4,5-dimethyl-2-nitrophenyl)phenyl]methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoic acid

• CAS RN:
• 1417741-58-2

• Formula:
• C26H21N3O5

• InChI:
• InChI=1S/C26H21N3O5/c1-15-12-23(24(29(33)34)13-16(15)2)21-7-5-4-6-19(21)14-22-17(3)27-28(25(22)30)20-10-8-18(9-11-20)26(31)32/h4-14H,1-3H3,(H,31,32)/b22-14-

• InChIKey:
• URHRFFODQQGMDN-HMAPJEAMSA-N

• Novel p300/CBP HAT inhibitor;  High Quality Biochemicals for Research Uses

Unii-M3wgs532VY

• CAS RN:
• 1637741-58-2

• Formula:
• C14H20O

• InChI:
• InChI=1S/C14H20O/c1-9(2)12-5-4-6-13(14(12)15)10(3)11-7-8-11/h4-6,9-11,15H,7-8H2,1-3H3/t10-/m1/s1

• InChIKey:
• BMEARIQHWSVDBS-SNVBAGLBSA-N

• HSK3486, a close analog of propofol, is a general anesthetic. HSK3486 is now in advanced phase II clinical trial in China. HSK3486 may hold therapeutic potentials in insomnia, migraine, anxiety, analgesia, etc.